Cas no 51229-78-8 (cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride)

cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride structure
51229-78-8 structure
Product Name:cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride
CAS No:51229-78-8
MF:C9H16Cl2N4
MW:251.156139373779
MDL:MFCD00151463
CID:370393
PubChem ID:24892653
Update Time:2025-04-19

cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride Chemical and Physical Properties

Names and Identifiers

    • 1-((Z)-3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride
    • 1-(cis-3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
    • 1-(3-CHLOROALLYL)-3 5 7 -TRIAZA-1-AZONIAADAMANTANE CHLORIDE
    • 1-cis-3-Chloroallyl-3,5,7-triaza-1-azonia-adamantanechlorid
    • 1-cis-3-Chloroallyl-357-triaza-1-azonia-adamantanechloride
    • 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane,1-[(2Z)-3-chloro-2-propen-1-yl]-, chloride (1:...
    • 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane,1-[(2Z)-3-chloro-2-propen-1-yl]-, chloride (1:1)
    • cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride
    • Dowicil 200
    • QuaterniuM-15
    • 1-(CIS-3-CHLOROALLYL)-3,5,7-TRIAZA-1-AZONIA-ADAMANTANE CHLORIDE
    • DB-389832
    • Quaternium-15 cis-form
    • NSC172971
    • AS-71342
    • Dowicil 100[1-(3-chloroallyl)-3,7-triazo-1-azoniaadamantane chloride]
    • 1-(3-Chloroallyl)-3,7-triazo-1-azoniaadamantane chloride
    • cis-N-(3-Chloroallyl) hexaminium chloride
    • AKOS016009991
    • QUATERNIUM-15 CIS-FORM (II)
    • 1-(3-Chloroallyl)-3,7-triaza-1-azoniaadamantane chloride
    • HY-W009497
    • Chloroallyl methenamine chloride
    • D97847
    • Hexamethylenetetramine cis-chloroallyl chloride
    • NCGC00255595-01
    • 3,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(3-chloro-2-propenyl)-, chloride
    • DOWICIL 200 [VANDF]
    • 1-(3-CHLOROALLYL)-3,5,7-TRIAZA-1-AZONIAADAMANTANE CHLORIDE, CIS-
    • DTXSID0035748
    • 3,5,7-Triaza-1-azoniatricyclo(3.3.1.13,7)decane, 1-((2Z)-3-chloro-2-propenyl)-, chloride
    • 3,7-Triaza-1-azoniaadamantane, 1-(3-chloroallyl)-, chloride
    • Quaternium 15
    • WLN: T66 B6 A B- C 1B I BK DN FN HNTJ B2U1G &Q &G
    • CHEMBL3181805
    • EC 426-020-3
    • CS-W010213
    • 3,5,7-Triaza-1-azoniatricyclo(3.3.1.13,7)decane, 1-(3-chloro-2-propenyl)-, chloride, (Z)-
    • Q7269571
    • 1-((Z)-3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-iumchloride
    • NS00094869
    • UNII-LIT014L4RH
    • COSEPT 200
    • N-(3-Chloroallyl)hexaminium chloride
    • Tox21_301946
    • LIT014L4RH
    • cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
    • QUATERNIUM-15 CIS-FORM [MI]
    • CAS-51229-78-8
    • Hexamethylenetetramine chloroallyl chloride, cis isomer
    • 1-[(Z)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride
    • 4080-31-3
    • NSC-172971
    • 1-[(2Z)-3-CHLOROPROP-2-EN-1-YL]-1,3,5,7-TETRAAZATRICYCLO[3.3.1.1(3),?]DECAN-1-IUM CHLORIDE
    • DTXCID8015748
    • 3,5,7-TRIAZA-1-AZONIATRICYCLO(3.3.1.13,7)DECANE, 1-((2Z)-3-CHLORO-2-PROPEN-1-YL)-, CHLORIDE (1:1)
    • 51229-78-8
    • W-109945
    • 1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride, cis form
    • SCHEMBL408990
    • QUATERNIUM-15 CIS-FORM [II]
    • MDL: MFCD00151463
    • Inchi: 1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1-;
    • InChI Key: UKHVLWKBNNSRRR-ODZAUARKSA-M
    • SMILES: Cl/C=C\C[N+]12CN3CN(CN(C3)C1)C2.[Cl-]

Computed Properties

  • Exact Mass: 250.07500
  • Monoisotopic Mass: 250.075202
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Melting Point: 178-210 deg C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with strong oxidizing agents.
  • PSA: 9.72000
  • LogP: -2.97600
  • Vapor Pressure: No data available

cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride Security Information

  • Symbol: GHS02 GHS07 GHS08 GHS09
  • Signal Word:Warning
  • Hazard Statement: H228,H302,H315,H317,H361,H411
  • Warning Statement: P210,P273,P280
  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-22-51/53-43-38-63
  • Safety Instruction: S16; S36
  • Hazardous Material Identification: F Xn
  • Risk Phrases:R11
  • HazardClass:4.1
  • PackingGroup:Ⅱ
  • Storage Condition:Sealed in dry,2-8°C(BD51690)

cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride Pricemore >>

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cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:51229-78-8)1-(顺-3-氯烯丙基),5,7-三氮杂-1-氮鎓金刚烷氯化物
Order Number:LE27066642
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51229-78-8)1-(顺-3-氯烯丙基),5,7-三氮杂-1-氮鎓金刚烷氯化物
LE27066642
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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